(2R)-2-phenylpiperidine hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-phenylpiperidine hydrochloride involves the reduction of 2-phenyl-2-piperidin-ylacetonitrile to (2R)-2-phenylpiperidine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-phenyl-2-piperidin-ylacetonitrile", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-phenyl-2-piperidin-ylacetonitrile in methanol.", "Step 2: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding water and acidify with hydrochloric acid.", "Step 4: Extract the product with a suitable organic solvent and dry over anhydrous magnesium sulfate.", "Step 5: Concentrate the solution and crystallize the product from a suitable solvent to obtain (2R)-2-phenylpiperidine hydrochloride." ] } | |
CAS RN |
58613-58-4 |
Product Name |
(2R)-2-phenylpiperidine hydrochloride |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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